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Compound of Interest

Compound Name: 2-Chloro-5-nitroanisole

Cat. No.: B017299

An In-depth Technical Guide to the Safety, Toxicity, and Handling of 2-Chloro-5-nitroanisole

Abstract: This technical guide provides a comprehensive overview of the safety, toxicity, and
handling protocols for 2-Chloro-5-nitroanisole (CAS No. 1009-36-5). It is intended for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis who may handle this compound. This document consolidates critical data on its
physical and chemical properties, hazard classifications, toxicological profile, and emergency
procedures. All quantitative data is presented in tabular format for clarity. Furthermore, logical
workflows for safe handling and emergency first aid are visualized using process diagrams to
ensure adherence to best practices in a laboratory setting.

Chemical Identification and Physical Properties

2-Chloro-5-nitroanisole is an organic compound primarily used as a chemical intermediate in
the synthesis of pharmaceuticals, agrochemicals, and dyes.[1] It is a solid at room temperature
and is characterized by the presence of chloro, nitro, and methoxy functional groups on a
benzene ring.[1]
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Property Value Source(s)
CAS Number 1009-36-5 [2][3][4]
EC Number 213-768-9 [21[31[4]
Molecular Formula C7HeCINO3 [1112][3]
Molecular Weight 187.58 g/mol [11121[3]
1-chloro-2-methoxy-4-
IUPAC Name ) [11[3]
nitrobenzene
1-Chloro-2-methoxy-4-nitro-
Synonyms benzene; 2-Methoxy-4- [1112]
nitrochlorobenzene
Appearance Brown solid [2]
Melting Point 81-83°C [5]
Boiling Point 287.3 £ 20.0 °C (Predicted) [5]
Density 1.366 g/cm3 [2][5]

Vapor Pressure

0.00434 mmHg at 25°C

[2]

Solubility

Soluble in Chloroform, Ethyl

Acetate

[2]

Hazard Identification and GHS Classification

2-Chloro-5-nitroanisole is classified as a hazardous substance. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides the following hazard

information.
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GHS Classification

Details

Source(s)

Pictogram

GHSO07 (Exclamation Mark)

[3]4]

Signal Word

Warning

[2](3]

Hazard Statements

H302: Harmful if
swallowed.H315: Causes skin
irritation.H319: Causes serious

eye irritation.

[L1(2][31[4][€]

Precautionary Statements

P264: Wash skin thoroughly
after handling.P270: Do not
eat, drink or smoke when using
this product.P280: Wear
protective gloves/protective
clothing/eye protection/face
protection.P301+P317: IF
SWALLOWED: Get medical
help.P302+P352: IF ON SKIN:
Wash with plenty of
water.P337+P313: If eye
irritation persists: Get medical
advice/attention.P501: Dispose
of contents/container to an
appropriate treatment and

disposal facility.

[2]7]

Toxicological Information

The primary routes of exposure are ingestion, skin contact, and eye contact. While specific

quantitative toxicity studies on 2-Chloro-5-nitroanisole are not detailed in the reviewed

literature, its GHS classification indicates a significant hazard profile.
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Toxicity Endpoint Classification/Data Source(s)

o Category 4 (Harmful if
Acute Oral Toxicity [2][4]
swallowed)

. . " Category 2 (Causes skin
Skin Corrosion/Irritation S [1]
irritation)

. o Category 2 (Causes serious
Serious Eye Damage/Irritation o [1]
eye irritation)

General Toxicology of Aromatic Nitro Compounds: Aromatic nitro compounds as a class are
known to pose systemic risks. A primary concern is their potential to cause
methemoglobinemia, a condition where the iron in hemoglobin is oxidized, rendering it unable
to transport oxygen effectively.[8] Symptoms can include headache, cyanosis (blue
discoloration of the skin), cardiac dysrhythmias, and a drop in blood pressure. While this is a
known effect for the chemical class, specific studies detailing this mechanism for 2-Chloro-5-
nitroanisole were not identified.

Experimental Protocols: The available safety data sheets (SDS) provide hazard classifications
based on regulatory standards. However, they do not include detailed experimental
methodologies (e.g., specific OECD guideline studies for acute toxicity) that were used to
derive these classifications.

Signaling Pathways: No specific toxicological signaling pathways for 2-Chloro-5-nitroanisole
were described in the reviewed literature. Research into the precise molecular mechanisms of
its toxicity is required.

Safe Handling and Storage

Proper handling and storage are critical to minimize exposure and ensure laboratory safety.
This involves a combination of engineering controls, personal protective equipment, and
adherence to standard operating procedures.

Engineering Controls

¢ Ventilation: Handle the compound in a well-ventilated area. A local exhaust ventilation
system or a chemical fume hood is required to control the dispersion of dust.[2][9]
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o Emergency Equipment: An emergency eyewash station and safety shower must be readily

accessible in the immediate work area.

Personal Protective Equipment (PPE)

PPE Type

Specifications

Source(s)

Eye/Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US)
standards.

[2]

Hand Protection

Chemical-resistant, impervious
gloves (e.g., Nitrile rubber)
inspected prior to use. Follow
standard EN 374.

[2][10]

Skin and Body Protection

Wear a laboratory coat, and
fire/flame resistant or
impervious clothing to prevent
skin contact.

[2]7]

Respiratory Protection

If ventilation is inadequate or
dust is generated, use a
NIOSH/MSHA-approved full-

face respirator.

[2]7]

Safe Handling Workflow

Personnel should follow a systematic workflow to ensure safety from preparation through to

cleanup and storage.
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Preparation

Conduct Risk Assessment

:

Don Required PPE
(Gloves, Goggles, Lab Coat)

:

Prepare Workspace
(Chemical Fume Hood)

Weigh and Handle Chemical

- Avoid dust formation
- Use non-sparking tools

Cleanup & Storage

Clean Equipment and Workspace

Segregate and Label Waste

Store Chemical Securely
(Cool, Dry, Tightly Sealed)

Doff and Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for safely handling 2-Chloro-5-nitroanisole in a laboratory setting.
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Conditions for Safe Storage

e Store in a cool, dry, and well-ventilated place.[2][4]
» Keep containers tightly closed to prevent contamination and leakage.[2][4][7]

» Store away from incompatible materials and foodstuff containers.[2][9]

Emergency and First Aid Procedures

Immediate and appropriate first aid is crucial in the event of an exposure. Always seek medical
attention following any exposure.

General Advice: Consult a physician and show them the Safety Data Sheet.[4]

« If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. If the
person is not breathing, provide artificial respiration. Seek immediate medical attention.[2][7]

e In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected
area thoroughly with soap and plenty of water. If skin irritation occurs, get medical advice.[2]

[7]

e In Case of Eye Contact: Immediately rinse the eyes with plenty of water for at least 15
minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek
immediate medical attention.[2][7]

« If Swallowed: Rinse the mouth with water. Do NOT induce vomiting. Never give anything by
mouth to an unconscious person. Call a physician or Poison Control Center immediately.[2]

[4]

First Aid Decision Tree
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Identify Route of Exposure

Inhalation Skin Eye

Ingestion

1 Mtljr\l';i?tflfer;h air Skin Contact: Eye Contact: Ingestion:
. | N P, 1. Remove contaminated clothing. 1. Rinse with water for 15+ minutes. 1. Rinse mouth with water.
2. Give oxygen if breathing is difficult. R . " ; "
i o PV . 2. Wash with soap and plenty of water. 2. Remove contact lenses if possible. 2. DO NOT induce vomiting.
3. Give artificial respiration if not breathing.

Seek Immediate Medical Attention
(Show SDS to Physician)

Click to download full resolution via product page
Caption: Decision tree for first aid response to 2-Chloro-5-nitroanisole exposure.

Accidental Release and Disposal Measures
Accidental Release

In case of a spill, follow these emergency procedures:
o Evacuate: Evacuate personnel to safe areas and ensure adequate ventilation.[2][4]

o Personal Protection: Use appropriate personal protective equipment (PPE) during cleanup.
Avoid breathing dust and prevent contact with skin and eyes.[2][4]

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical
enter drains, as it may be toxic to aquatic life.[2][7]
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o Cleanup: For solid spills, pick up and arrange disposal without creating dust. Use spark-proof
tools. Collect the material in suitable, closed containers for disposal.[2][4]

Waste Disposal

e Product: Disposal must be conducted by a licensed professional waste disposal service. The
material may be sent to a licensed chemical destruction plant or disposed of via controlled
incineration with flue gas scrubbing.[2][4]

o Contaminated Packaging: Dispose of as unused product. Containers should be triple-rinsed
(or equivalent) and offered for recycling or reconditioning if possible.[2]

e Environmental Precautions: Discharge into the environment must be avoided. Do not
contaminate water, foodstuffs, or sewer systems.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety, toxicity, and handling information for 2-Chloro-5-
nitroanisole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b017299#safety-toxicity-and-handling-information-for-
2-chloro-5-nitroanisole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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